Cas no 887267-30-3 (N-(2,3-Difluorophenyl)carbamothioylbenzamide)

• Product Name: N-(2,3-Difluorophenyl)carbamothioylbenzamide
• CAS No: 887267-30-3
• MF: C₁₄H₁₀F₂N₂OS
• MW: 292.303808689117
• MDL: MFCD08458007
• CID: 1929276
• PubChem ID: 26985045
• Update Time: 2025-04-21

N-(2,3-Difluorophenyl)carbamothioylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[(2,3-difluorophenyl)carbamothioyl]benzamide
• 1-(BENZOYL)-3-(2,3-DIFLUOROPHENYL)THIOUREA
• 1-BENZOYL-3-(2,3-DIFLUOROPHENYL)THIOUREA
• AKOS025393477
• MFCD08458007
• CS-0326049
• N-((2,3-Difluorophenyl)carbamothioyl)benzamide
• 887267-30-3
• PS-7169
• N-(2,3-Difluorophenyl)carbamothioylbenzamide

• MDL： MFCD08458007
• Inchi： 1S/C14H10F2N2OS/c15-10-7-4-8-11(12(10)16)17-14(20)18-13(19)9-5-2-1-3-6-9/h1-8H,(H2,17,18,19,20)
• InChI Key： FANZMKGTEDGNGH-UHFFFAOYSA-N
• SMILES： S=C(NC(C1C=CC=CC=1)=O)NC1C=CC=C(C=1F)F

Computed Properties

• Exact Mass: 292.04819044Da
• Monoisotopic Mass: 292.04819044Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• Melting Point: 140-143

N-(2,3-Difluorophenyl)carbamothioylbenzamide Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas N-acyl-phenylthioureas